4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine

• IUPAC Name: (3-bromo-4-methoxyphenyl)-[4-(3-morpholin-4-yl-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25BrN4O5/c1-31-21-5-2-16(14-18(21)23)22(28)26-8-6-24(7-9-26)17-3-4-19(27(29)30)20(15-17)25-10-12-32-13-11-25/h2-5,14-15H,6-13H2,1H3
• InChI Key: VHFTUWXKKUZUOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCOCC4)Br
• Molecular Formula: C22H25BrN4O5
• Molecular Weight: 505.4 g/mol

Description

4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine, also known as BMBM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine is not fully understood. However, it has been suggested that 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine may exert its anti-tumor activity by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been shown to have a relatively low toxicity profile in vitro. However, further studies are needed to determine its toxicity in vivo. 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has also been shown to have anti-inflammatory effects in vitro, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine is its potential as a therapeutic agent for cancer and other diseases. However, one limitation is the lack of information on its toxicity in vivo, which may limit its clinical use.

Future Directions

For the study of 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine include further investigation of its mechanism of action, toxicity in vivo, and potential therapeutic applications. Additionally, studies on the pharmacokinetics and pharmacodynamics of 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine may provide valuable information for its clinical use.

Scientific Research Applications

4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer cells. 4-{5-[4-(3-bromo-4-methoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.